3-(4-(methylsulfonyl)phenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)propanamide

• IUPAC Name: 3-(4-methylsulfonylphenyl)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]propanamide
• InChI: InChI=1S/C22H27N3O4S/c1-30(28,29)20-7-4-17(5-8-20)6-9-21(26)24-15-18-10-13-25(14-11-18)22(27)19-3-2-12-23-16-19/h2-5,7-8,12,16,18H,6,9-11,13-15H2,1H3,(H,24,26)
• InChI Key: NDIZXZFUFCNXAJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCC2CCN(CC2)C(=O)C3=CN=CC=C3
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol
• CAS No.: 2034539-66-5

Description

3-(4-(methylsulfonyl)phenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biocatalysis in Drug Metabolism

Biocatalysis plays a crucial role in the preparation of drug metabolites, enabling the characterization of metabolic pathways. For instance, the biaryl-bis-sulfonamide AMPA receptor potentiator LY451395 undergoes extensive metabolism, necessitating microbial-based surrogate biocatalytic systems for metabolite production. This approach aids in the structural characterization of drug metabolites, offering insights into drug metabolism and facilitating clinical investigations (Zmijewski et al., 2006).

Novel Insecticides

The discovery of sulfoxaflor, a novel insecticide, exemplifies the importance of chemical innovation in addressing agricultural challenges. Sulfoxaflor targets sap-feeding pests with a unique mode of action, differing from neonicotinoids, and showcases the potential of sulfoximine-based compounds in overcoming resistance issues (Zhu et al., 2011).

Quantum Chemical Studies

Quantum chemical analyses, such as those performed on bicalutamide, a drug used for treating prostate cancer, offer deep insights into the molecular properties that influence drug-receptor interactions. These studies facilitate the optimization of drug designs by revealing the most energetically favorable conformations for therapeutic efficacy (Otuokere & Amaku, 2015).

Pharmacokinetics and Metabolism

Understanding the pharmacokinetics and metabolism of compounds, such as the SARM S-1, is vital for drug development. Detailed studies reveal how compounds are absorbed, distributed, metabolized, and excreted, guiding dosing regimens and predicting potential drug-drug interactions (Wu et al., 2006).

TRPV1 Antagonists

Research into TRPV1 antagonists, which are potential therapeutic agents for pain management, underscores the importance of structure-activity relationships in medicinal chemistry. These studies not only contribute to our understanding of molecular interactions but also guide the development of more effective and safer analgesics (Kim et al., 2012).